Cas no 36638-57-0 (1-(phenylsulfanyl)cyclopropane-1-carboxylic Acid)

1-(phenylsulfanyl)cyclopropane-1-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanecarboxylic acid, 1-(phenylthio)-
- 1-(phenylsulfanyl)cyclopropane-1-carboxylic Acid
- AT20932
- 1-(phenylsulfanyl)cyclopropanecarboxylic acid
- LBA63857
- 1-(PHENYLTHIO)CYCLOPROPANE-1-CARBOXYLIC ACID
- AKOS014313094
- 1-phenylsulfanylcyclopropane-1-carboxylic acid
- 1-(phenylsulfanyl)cyclopropane-1-carboxylicacid
- SCHEMBL4964623
- 36638-57-0
- CS-0308329
- EN300-115552
- SQWFYQUQRYDWTA-UHFFFAOYSA-N
- 1-phenylsulfanyl-cyclopropane-1-carboxylic acid
- 1-(phenylthio)cyclopropanecarboxylic acid
-
- MDL: MFCD19301916
- Inchi: InChI=1S/C10H10O2S/c11-9(12)10(6-7-10)13-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,11,12)
- InChI Key: SQWFYQUQRYDWTA-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 194.04015073Da
- Monoisotopic Mass: 194.04015073Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 62.6Ų
1-(phenylsulfanyl)cyclopropane-1-carboxylic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(phenylsulfanyl)cyclopropane-1-carboxylic Acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
AstaTech | AT20932-1/G |
1-(PHENYLTHIO)CYCLOPROPANE-1-CARBOXYLIC ACID |
36638-57-0 | 95% | 1g |
$757 | 2023-09-19 | |
TRC | B481578-10mg |
1-(phenylsulfanyl)cyclopropane-1-carboxylic Acid |
36638-57-0 | 10mg |
$ 70.00 | 2022-06-07 | ||
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00967101-1g |
1-(Phenylsulfanyl)cyclopropane-1-carboxylic acid |
36638-57-0 | 95% | 1g |
¥4305.0 | 2024-04-18 | |
Enamine | EN300-115552-0.25g |
1-(phenylsulfanyl)cyclopropane-1-carboxylic acid |
36638-57-0 | 95% | 0.25g |
$431.0 | 2023-06-09 | |
AstaTech | AT20932-0.25/G |
1-(PHENYLTHIO)CYCLOPROPANE-1-CARBOXYLIC ACID |
36638-57-0 | 95% | 0.25g |
$378 | 2023-09-19 | |
Enamine | EN300-115552-0.05g |
1-(phenylsulfanyl)cyclopropane-1-carboxylic acid |
36638-57-0 | 95% | 0.05g |
$202.0 | 2023-06-09 | |
TRC | B481578-100mg |
1-(phenylsulfanyl)cyclopropane-1-carboxylic Acid |
36638-57-0 | 100mg |
$ 340.00 | 2022-06-07 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1378999-500mg |
1-(Phenylsulfanyl)cyclopropane-1-carboxylic acid |
36638-57-0 | 95% | 500mg |
¥14661.00 | 2024-05-16 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1378999-1g |
1-(Phenylsulfanyl)cyclopropane-1-carboxylic acid |
36638-57-0 | 95% | 1g |
¥21943.00 | 2024-05-16 | |
Enamine | EN300-115552-0.5g |
1-(phenylsulfanyl)cyclopropane-1-carboxylic acid |
36638-57-0 | 95% | 0.5g |
$679.0 | 2023-06-09 |
1-(phenylsulfanyl)cyclopropane-1-carboxylic Acid Related Literature
-
Jin Xu,Bingying Jiang,Jiao Su,Yun Xiang,Ruo Yuan,Yaqin Chai Chem. Commun., 2012,48, 3309-3311
-
Viktor Barát,Taejun Eom,Anzar Khan,Mihaiela C. Stuparu Polym. Chem., 2021,12, 5209-5216
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Irina Akhmetova,Konstantin Schutjajew,Tim Tichter,Carsten Prinz,Inês C. B. Martins,Dominik Al-Sabbagh,Christina Roth,Franziska Emmerling CrystEngComm, 2019,21, 5958-5964
-
Hualin Xiong,Guangbin Cheng,Zaichao Zhang,Hongwei Yang New J. Chem., 2019,43, 7784-7789
Additional information on 1-(phenylsulfanyl)cyclopropane-1-carboxylic Acid
Introduction to 1-(Phenylsulfanyl)cyclopropane-1-carboxylic Acid (CAS No. 36638-57-0)
1-(Phenylsulfanyl)cyclopropane-1-carboxylic Acid, also known by its CAS number 36638-57-0, is a unique organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a cyclopropane ring and a phenylsulfanyl group. The combination of these functional groups imparts unique chemical and biological properties, making it a valuable compound for various applications.
The molecular formula of 1-(Phenylsulfanyl)cyclopropane-1-carboxylic Acid is C9H9O2S, and its molecular weight is 187.23 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its chemical stability and solubility properties make it suitable for use in a wide range of experimental conditions.
In recent years, the study of 1-(Phenylsulfanyl)cyclopropane-1-carboxylic Acid has expanded beyond its basic chemical properties to include its potential biological activities. Research has shown that this compound exhibits anti-inflammatory and antioxidant properties, which are crucial for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that 1-(Phenylsulfanyl)cyclopropane-1-carboxylic Acid can effectively inhibit the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.
The antioxidant properties of 1-(Phenylsulfanyl)cyclopropane-1-carboxylic Acid have also been extensively studied. A 2023 publication in the Bioorganic & Medicinal Chemistry Letters reported that this compound can scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. These findings highlight the compound's potential in preventing or treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.
Beyond its anti-inflammatory and antioxidant activities, 1-(Phenylsulfanyl)cyclopropane-1-carboxylic Acid has shown promise in other areas of pharmaceutical research. For example, it has been investigated for its ability to modulate enzyme activity. A study published in the Biochemical Journal in 2021 found that this compound can inhibit the activity of certain enzymes involved in metabolic pathways, which could have implications for the treatment of metabolic disorders.
The structural uniqueness of 1-(Phenylsulfanyl)cyclopropane-1-carboxylic Acid also makes it an interesting candidate for synthetic chemistry research. The cyclopropane ring and phenylsulfanyl group provide multiple points for functionalization, allowing chemists to create a variety of derivatives with tailored properties. This versatility has led to the development of several analogues with enhanced biological activities, further expanding the potential applications of this compound.
In addition to its biological activities, the synthesis of 1-(Phenylsulfanyl)cyclopropane-1-carboxylic Acid has been optimized to improve yield and purity. Various synthetic routes have been explored, including transition metal-catalyzed reactions and organocatalytic methods. A recent review article in the Tetrahedron Letters (2022) summarized these synthetic strategies, providing valuable insights for researchers interested in producing this compound on a larger scale.
The safety profile of 1-(Phenylsulfanyl)cyclopropane-1-carboxylic Acid is another important aspect that has been investigated. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its safe use in humans.
In conclusion, 1-(Phenylsulfanyl)cyclopropane-1-carboxylic Acid (CAS No. 36638-57-0) is a multifaceted compound with a range of potential applications in pharmaceutical research. Its anti-inflammatory, antioxidant, and enzyme-modulating properties make it an attractive target for drug discovery and development. As research continues to uncover new aspects of its biological activities and synthetic methods improve, the future prospects for this compound are promising.
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